Cas no 1779413-16-9 (tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate)
tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Tert-Butyl 4-Amino-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate(WX101856)
- Tert-Butyl 4-Amino-1-Oxa-8-Azaspiro[4.5]Decane-8-Carboxylate
- tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
-
- Inchi: 1S/C13H24N2O3/c1-12(2,3)18-11(16)15-7-5-13(6-8-15)10(14)4-9-17-13/h10H,4-9,14H2,1-3H3
- InChI Key: GUJCTKQTCXPTIV-UHFFFAOYSA-N
- SMILES: O1C2(CCN(C(OC(C)(C)C)=O)CC2)C(N)CC1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Security Information
- Storage Condition:(BD571281)
tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM211905-1g |
tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate |
1779413-16-9 | 97% | 1g |
$1346 | 2021-08-04 | |
| Chemenu | CM211905-1g |
tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate |
1779413-16-9 | 97% | 1g |
$*** | 2023-03-30 | |
| Enamine | EN300-744227-0.05g |
tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate |
1779413-16-9 | 95.0% | 0.05g |
$216.0 | 2025-03-11 | |
| Enamine | EN300-744227-0.1g |
tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate |
1779413-16-9 | 95.0% | 0.1g |
$322.0 | 2025-03-11 | |
| Enamine | EN300-744227-0.25g |
tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate |
1779413-16-9 | 95.0% | 0.25g |
$459.0 | 2025-03-11 | |
| Enamine | EN300-744227-0.5g |
tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate |
1779413-16-9 | 95.0% | 0.5g |
$723.0 | 2025-03-11 | |
| Enamine | EN300-744227-1.0g |
tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate |
1779413-16-9 | 95.0% | 1.0g |
$928.0 | 2025-03-11 | |
| Enamine | EN300-744227-2.5g |
tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate |
1779413-16-9 | 95.0% | 2.5g |
$1819.0 | 2025-03-11 | |
| Enamine | EN300-744227-5.0g |
tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate |
1779413-16-9 | 95.0% | 5.0g |
$2692.0 | 2025-03-11 | |
| Enamine | EN300-744227-10.0g |
tert-butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate |
1779413-16-9 | 95.0% | 10.0g |
$3992.0 | 2025-03-11 |
tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate Related Literature
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
-
Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
Additional information on tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate
Comprehensive Guide to tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1779413-16-9)
tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1779413-16-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This spirocyclic compound features a unique structural framework, combining an oxa-azaspiro ring system with a tert-butyl carboxylate group, making it a valuable intermediate in drug discovery and development. Researchers and industry professionals frequently search for this compound due to its potential applications in medicinal chemistry, peptide synthesis, and catalysis.
The molecular structure of tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate includes a spiro[4.5]decane core, which is known for its conformational rigidity and stability. This property is particularly advantageous in designing bioactive molecules, as it can enhance binding affinity and selectivity. The presence of the 4-amino group further allows for versatile functionalization, enabling the synthesis of diverse derivatives for various applications. Such characteristics make this compound a subject of interest in high-throughput screening and fragment-based drug design.
In recent years, the demand for spirocyclic compounds like tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate has surged, driven by their prominence in small-molecule therapeutics. These compounds are often explored for their potential in targeting GPCRs (G-protein-coupled receptors) and kinases, which are critical in treating diseases such as cancer, neurological disorders, and metabolic conditions. The compound’s CAS No. 1779413-16-9 is frequently queried in scientific databases, reflecting its relevance in cutting-edge research.
From a synthetic perspective, tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate serves as a versatile building block. Its tert-butyl ester group offers protection for carboxylic acids during multi-step syntheses, while the amino moiety facilitates coupling reactions, such as amide bond formation. These features align with the growing trend of green chemistry and atom-economical processes, as researchers seek efficient and sustainable methods to construct complex molecules.
The compound’s applications extend beyond pharmaceuticals. It is also investigated in material science, particularly in the development of functional polymers and catalysts. Its spirocyclic structure can impart unique mechanical and thermal properties to polymers, making them suitable for advanced coatings and adhesives. Additionally, the azaspiro motif is explored in organocatalysis, where it can act as a chiral scaffold for asymmetric synthesis.
Market trends indicate a rising interest in tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, particularly among contract research organizations (CROs) and pharmaceutical companies. The compound’s CAS No. 1779413-16-9 is often associated with inquiries about custom synthesis, scale-up production, and regulatory compliance. As the industry shifts toward precision medicine and targeted therapies, the demand for such high-value intermediates is expected to grow.
For researchers working with tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate, proper handling and storage are essential. Although it is not classified as a hazardous material, standard laboratory precautions should be followed to ensure safety. The compound is typically supplied as a white to off-white solid and should be stored in a cool, dry place, protected from light and moisture to maintain its stability.
In summary, tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate (CAS No. 1779413-16-9) is a multifaceted compound with broad applications in drug discovery, material science, and catalysis. Its unique spirocyclic structure and functional groups make it a valuable asset for synthetic chemists and pharmaceutical researchers. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovative therapeutics and sustainable chemical processes.
1779413-16-9 (tert-Butyl 4-amino-1-oxa-8-azaspiro[4.5]decane-8-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)